2-amino-1-(2,6-dichlorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-1-[(2,6-dichlorophenyl)methyl]-4,5-dimethylpyrrole-3-carbonitrile
• InChI: InChI=1S/C14H13Cl2N3/c1-8-9(2)19(14(18)10(8)6-17)7-11-12(15)4-3-5-13(11)16/h3-5H,7,18H2,1-2H3
• InChI Key: VYUGPVYONONYRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1C#N)N)CC2=C(C=CC=C2Cl)Cl)C
• Molecular Formula: C14H13Cl2N3
• DSSTOX Substance ID: DTXSID70372504
• Molecular Weight: 294.2 g/mol
• CAS RN: 263015-52-7

Description

Compounds with structures similar to “2-amino-1-(2,6-dichlorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile” often belong to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms of at least two different elements. In this case, the compound contains nitrogen (N) in its ring structure.

Molecular Structure Analysis

The molecular structure of such compounds is often analyzed using techniques like IR spectroscopy, H-NMR, C-NMR, Mass spectrometry, X-ray crystallography, and elemental analysis.

Chemical Reactions Analysis

Again, while specific reactions involving “2-amino-1-(2,6-dichlorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile” are not available, similar compounds often undergo reactions like the Dimroth rearrangement.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their intended use. For example, some similar compounds are used as antifungal agents.

Future Directions

The future directions in the study of such compounds could involve further exploration of their potential uses in medicine and industry, as well as the development of more efficient synthesis methods.